Cas no 898440-45-4 (2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide)

• Product Name: 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide
• CAS No: 898440-45-4
• MF: C₂₀H₁₇N₃O₆S
• MW: 427.430483579636
• CID: 5490503
• Update Time: 2025-06-08

2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonamido)-N-(4-methoxy-2-nitrophenyl)benzamide
• Benzamide, N-(4-methoxy-2-nitrophenyl)-2-[(phenylsulfonyl)amino]-
• 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide

• Inchi： 1S/C20H17N3O6S/c1-29-14-11-12-18(19(13-14)23(25)26)21-20(24)16-9-5-6-10-17(16)22-30(27,28)15-7-3-2-4-8-15/h2-13,22H,1H3,(H,21,24)
• InChI Key： LZCPIUGXLYGPGA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1[N+]([O-])=O)(=O)C1=CC=CC=C1NS(C1=CC=CC=C1)(=O)=O

Additional information on 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide

Compound CAS No. 898440-45-4: 2-Benzenesulfonamido-N-(4-Methoxy-2-Nitrophenyl)Benzamide

The compound with CAS No. 898440-45-4, known as 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzenesulfonamido group and a substituted phenyl group, making it a valuable molecule in the fields of pharmacology, materials science, and advanced chemical synthesis.

The molecular structure of 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide consists of a benzamide backbone with a sulfonamido substituent at the 2-position. The N-substituent is a 4-methoxy-2-nitrophenyl group, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The presence of the nitro group at the 2-position of the phenyl ring imparts strong electron-withdrawing properties, while the methoxy group at the 4-position introduces electron-donating effects. This combination creates a unique electronic environment that can be exploited in various chemical reactions and biological assays.

Recent studies have highlighted the potential of benzenesulfonamido derivatives in drug discovery, particularly in targeting specific enzymes and receptors. The sulfonamide group is known for its ability to form hydrogen bonds, which is crucial for interactions with biological molecules. In this compound, the sulfonamido group is strategically positioned to enhance molecular recognition and binding affinity. This makes 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and nitration reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity. Researchers have reported optimized synthetic routes that minimize side reactions and maximize the formation of the desired product. These advancements in synthetic methodology have made it possible to produce N-(4-methoxy-2-nitrophenyl)benzamide derivatives on a larger scale for research and development purposes.

In terms of physical properties, 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. The compound is sparingly soluble in common organic solvents but shows enhanced solubility in polar solvents such as dimethyl sulfoxide (DMSO). Its stability under various conditions has been tested, revealing that it is resistant to hydrolysis under mild acidic or basic conditions but can undergo decomposition under harsh thermal or oxidative conditions.

The application of N-(4-methoxy-2-nitrophenyl)benzamide derivatives extends beyond pharmacology into materials science. Recent research has explored their use as building blocks for advanced materials such as organic semiconductors and stimuli-responsive polymers. The electronic properties of this compound make it suitable for applications in organic electronics, where precise control over charge transport properties is essential.

Moreover, the presence of both nitro and methoxy groups in the molecule provides opportunities for further functionalization. Chemists have demonstrated that these groups can be selectively modified to introduce additional functionalities, enabling the creation of derivative compounds with tailored properties. For instance, substitution reactions targeting the methoxy group can lead to derivatives with improved bioavailability or enhanced catalytic activity.

In conclusion, CAS No. 898440-45-4, or 2-benzenesulfonamido-N-(4-methoxy-2-nitrophenyl)benzamide, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for researchers in academia and industry alike.